Cas no 1909316-02-4 (1-(dimethylamino)cyclopropylmethanesulfonamide)

• Product Name: 1-(dimethylamino)cyclopropylmethanesulfonamide
• CAS No: 1909316-02-4
• MDL: MFCD29060411
• CID: 4628842
• PubChem ID: 121553482
• Update Time: 2025-07-23

1-(dimethylamino)cyclopropylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• [1-(dimethylamino)cyclopropyl]methanesulfonamide
• 1-(dimethylamino)cyclopropylmethanesulfonamide

• MDL： MFCD29060411

Additional information on 1-(dimethylamino)cyclopropylmethanesulfonamide

Introduction to 1-(dimethylamino)cyclopropylmethanesulfonamide (CAS No. 1909316-02-4)

1-(dimethylamino)cyclopropylmethanesulfonamide, identified by its CAS number 1909316-02-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 1-(dimethylamino)cyclopropylmethanesulfonamide, particularly the presence of a cyclopropyl ring and a dimethylamino substituent, contribute to its unique chemical properties and reactivity, making it a subject of interest for medicinal chemists and researchers exploring novel drug candidates.

The cyclopropyl moiety in 1-(dimethylamino)cyclopropylmethanesulfonamide introduces rigidity to the molecular framework, which can influence both the physical properties and the biological interactions of the compound. This structural motif has been explored in various drug molecules due to its ability to enhance binding affinity and selectivity. The dimethylamino group, on the other hand, is known for its basicity and ability to form hydrogen bonds, which can be crucial for interactions with biological targets such as enzymes and receptors. These characteristics make 1-(dimethylamino)cyclopropylmethanesulfonamide a promising candidate for further investigation in drug discovery.

In recent years, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide functional group (-SO₂NH₂) is particularly well-known for its ability to act as a bioisostere, replacing other pharmacophoric groups while maintaining or even enhancing biological activity. The compound 1-(dimethylamino)cyclopropylmethanesulfonamide leverages this property, making it a valuable scaffold for designing new therapeutic agents. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of 1-(dimethylamino)cyclopropylmethanesulfonamide is its versatility in chemical modifications. The presence of both the cyclopropyl ring and the dimethylamino group provides multiple sites for functionalization, allowing chemists to explore a wide range of derivatives. These modifications can be tailored to optimize solubility, metabolic stability, and target specificity. For instance, introducing additional functional groups such as hydroxyl or carboxylic acid moieties could enhance binding interactions with specific biological targets or improve pharmacokinetic profiles.

The synthesis of 1-(dimethylamino)cyclopropylmethanesulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and cyclization processes. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis. Advances in synthetic methodologies have enabled more streamlined approaches, reducing the complexity and cost associated with producing this compound on a larger scale.

Recent studies have highlighted the potential of 1-(dimethylamino)cyclopropylmethanesulfonamide in addressing various therapeutic challenges. For example, researchers have investigated its activity against certain enzymatic targets implicated in inflammatory diseases. The structural features of this compound allow it to interact with these enzymes in a manner that disrupts pathological signaling pathways. Preclinical studies have shown promising results in models of inflammation, suggesting that derivatives of 1-(dimethylamino)cyclopropylmethanesulfonamide could serve as lead compounds for new treatments.

In addition to its therapeutic potential, 1-(dimethylamino)cyclopropylmethanesulfonamide has applications in chemical biology research. Its unique structure makes it a useful tool for studying protein-ligand interactions at the molecular level. By using this compound as a probe, researchers can gain insights into the mechanisms by which biological targets function and how they can be modulated by small molecules. Such information is crucial for developing more effective drugs with improved efficacy and safety profiles.

The future prospects for 1-(dimethylamino)cyclopropylmethanesulfonamide are promising, with ongoing research aimed at expanding its applications in drug discovery and chemical synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of molecular interactions continues to grow, compounds like 1-(dimethylamino)cyclopropylmethanesulfonamide will continue to play a vital role in advancing therapeutic interventions.

Overall, 1-(dimethylamino)cyclopropylmethanesulfonamide (CAS No. 1909316-02-4) represents an exciting opportunity for researchers in the pharmaceutical industry. Its unique structural features, combined with its potential biological activities, make it a valuable compound for further exploration. As new synthetic methods and computational tools become available, the possibilities for utilizing this molecule will continue to expand, contributing to the development of novel therapies that address unmet medical needs.